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Compound of Interest

4-(3-Bromophenyl)piperidine
Compound Name:
hydrochloride

Cat. No.: B1521646

An Application Note and Protocol for the Comprehensive Characterization of 4-(3-
Bromophenyl)piperidine hydrochloride

Authored by: A Senior Application Scientist
Introduction

4-(3-Bromophenyl)piperidine hydrochloride is a substituted piperidine derivative that serves
as a crucial building block in medicinal chemistry and drug discovery. The piperidine motif is a
prevalent scaffold in numerous pharmaceuticals due to its favorable physicochemical
properties and ability to interact with various biological targets. The presence of a bromophenyl
group offers a site for further chemical modification, making this compound a versatile
intermediate in the synthesis of novel therapeutic agents.

Given its role in pharmaceutical research and development, ensuring the identity, purity, and
stability of 4-(3-Bromophenyl)piperidine hydrochloride is of paramount importance. A multi-
faceted analytical approach is required for its comprehensive characterization. This guide
provides detailed protocols and expert insights into the application of various analytical
techniques for the robust characterization of this compound, ensuring data integrity and
supporting regulatory compliance.

Physicochemical Properties
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A foundational step in the analytical characterization of any compound is the compilation of its

fundamental physicochemical properties. These data are essential for method development

and interpretation of analytical results.

Property Value Source
Chemical Formula C11H1sBrCIN [11[2]
Molecular Weight 276.60 g/mol [11121[3]
4-(3-
IUPAC Name bromophenyl)piperidine;hydroc  [1]
hloride
CAS Number 1159825-25-8 [1][2]
Appearance White to off-white solid General knowledge

Inert atmosphere, room
Storage
temperature

[4]

Analytical Workflow for Comprehensive

Characterization

A systematic approach is essential for the complete characterization of 4-(3-

Bromophenyl)piperidine hydrochloride. The following workflow outlines the logical

sequence of analyses to confirm the structure, assess purity, and determine the

physicochemical properties of the compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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